Cas no 1151802-14-0 (7-Bromo-1,5-naphthyridin-4-ol)

• Product Name: 7-Bromo-1,5-naphthyridin-4-ol
• CAS No: 1151802-14-0
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 2125664
• Update Time: 2025-05-25

7-Bromo-1,5-naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1,5-Naphthyridin-4(1H)-one
• 7-bromo-1,5-naphthyridin-4-ol
• 1,5-Naphthyridin-4-ol, 7-bromo-
• 7-bromo[1,5]naphthyridin-4-ol
• XYJDSGQWBGLNRG-UHFFFAOYSA-N
• 7-bromo-1H-1,5-naphthyridin-4-one
• 7-Bromo-1,5-naphthyridin-4-ol

• Inchi： 1S/C8H5BrN2O/c9-5-3-6-8(11-4-5)7(12)1-2-10-6/h1-4H,(H,10,12)
• InChI Key： XYJDSGQWBGLNRG-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=CNC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-Bromo-1,5-naphthyridin-4-ol

7-Bromo-1,5-Naphthyridin-4-Ol: A Comprehensive Overview

The compound 7-Bromo-1,5-naphthyridin-4-ol, identified by the CAS number 1151802-14-0, is a structurally unique organic compound belonging to the naphthyridine class. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its intriguing properties and potential applications. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical properties.

7-Bromo-1,5-naphthyridin-4-ol is characterized by a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of a bromine atom at the 7-position and a hydroxyl group at the 4-position introduces significant electronic and steric effects, which influence its reactivity and biological activity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of anticancer agents.

The synthesis of 7-Bromo-1,5-naphthyridin-4-ol involves multi-step processes that typically begin with the preparation of naphthyridine derivatives. One of the most efficient methods reported in recent literature involves the cyclization of appropriately substituted aromatic aldehydes or ketones under specific reaction conditions. The strategic introduction of functional groups, such as bromine and hydroxyl groups, is crucial for achieving the desired product with high purity and yield.

Recent research has focused on exploring the biological activity of 7-Bromo-1,5-naphthyridin-4-ol. Studies conducted in vitro have demonstrated its potent inhibitory effects on various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, investigations into its mechanism of action have revealed that it may interfere with key cellular processes such as DNA repair and apoptosis induction. These findings underscore the importance of further research to elucidate its molecular targets and optimize its therapeutic potential.

In addition to its biological applications, 7-Bromo-1,5-naphthyridin-4-ol has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have highlighted its ability to form stable charge transfer complexes with other organic molecules, which could be exploited in designing novel electronic devices.

The structural versatility of 7-Bromo-1,5-naphthyridin-4-ol has also made it an attractive substrate for further chemical modifications. Researchers have successfully synthesized various derivatives by introducing additional functional groups at different positions on the naphthyridine ring. These derivatives have exhibited diverse biological activities, ranging from antimicrobial properties to antioxidant effects. Such findings emphasize the importance of exploring this compound's structural variations to uncover new therapeutic applications.

In conclusion, 7-Bromo-1,5-naphthyridin-4-ol, with its CAS number 1151802-14-0, represents a valuable compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for future research and development efforts. As ongoing investigations continue to unravel its potential, this compound is expected to play a pivotal role in advancing both medicinal chemistry and materials science.